Cas no 951006-38-5 (Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate)

Diethyl 2-(((4-iodo-2-methylphenyl)amino)methylene)malonate is a versatile intermediate in organic synthesis, particularly valuable for constructing complex heterocyclic frameworks. Its key structural features—the reactive amino-methylene malonate moiety and the 4-iodo-2-methylphenyl group—enable selective functionalization, making it useful in palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Heck reactions) and cyclization processes. The electron-withdrawing ester groups enhance reactivity toward nucleophiles, facilitating condensations or Michael additions. The iodine substituent offers a handle for further derivatization, while the methyl group improves solubility and steric tuning. This compound is particularly relevant in pharmaceutical and agrochemical research for synthesizing bioactive molecules. Proper handling under inert conditions is recommended due to potential sensitivity to moisture and air.
Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate structure
951006-38-5 structure
Product Name:Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate
CAS No:951006-38-5
MF:C15H18INO4
MW:403.212196826935
MDL:MFCD18207080
CID:835643
PubChem ID:70313608
Update Time:2025-10-16

Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-((4-iodo-2-MethylphenylaMino)Methylene)Malonate
    • Diethyl {[(4-iodo-2-methylphenyl)amino]methylene}malonate
    • Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate
    • diethyl 2-(((4-iodo-2-methylphenyl)amino)methylene)malonate
    • 1,3-Diethyl 2-[[(4-iodo-2-methylphenyl)amino]methylene]propanedioate (ACI)
    • 951006-38-5
    • CS-14241
    • BNB00638
    • DB-230205
    • AKOS030234422
    • CS-M0300
    • diethyl 2-[(4-iodo-2-methylanilino)methylidene]propanedioate
    • diethyl2-((4-iodo-2-methylphenylamino)methylene)malonate
    • SCHEMBL8235874
    • MDL: MFCD18207080
    • Inchi: 1S/C15H18INO4/c1-4-20-14(18)12(15(19)21-5-2)9-17-13-7-6-11(16)8-10(13)3/h6-9,17H,4-5H2,1-3H3
    • InChI Key: IHLDESZXQJQUAQ-UHFFFAOYSA-N
    • SMILES: O=C(/C(/C(OCC)=O)=C/NC1C(C)=CC(I)=CC=1)OCC

Computed Properties

  • Exact Mass: 403.02806g/mol
  • Monoisotopic Mass: 403.02806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.599
  • XLogP3: 4.3

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Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate Production Method

Production Method 1

Reaction Conditions
1.1 1 h, 100 °C
Reference
Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei
Ochiana, Stefan O.; Bland, Nicholas D.; Settimo, Luca; Campbell, Robert K.; Pollastri, Michael P., Chemical Biology & Drug Design, 2015, 85(5), 549-564

Production Method 2

Reaction Conditions
1.1 2 h, 120 - 130 °C
Reference
Pharmacophore modeling, 3DQSAR, and docking-based design of polysubstituted quinolines derivatives as inhibitors of phosphodiesterase 4, and preliminary evaluation of their anti-asthmatic potential
Gaurav, Anand; Singh, Ranjit, Medicinal Chemistry Research, 2014, 23(12), 5008-5030

Production Method 3

Reaction Conditions
1.1 rt → 95 °C; 45 min, 90 - 95 °C; 60 °C; cooled
Reference
Preparation of quinoline derivatives as PDE4 inhibitors
, World Intellectual Property Organization, , ,

Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate Raw materials

Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate Preparation Products

Additional information on Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate

Introduction to Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate (CAS No. 951006-38-5)

Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate, with the CAS number 951006-38-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of malonate esters, which are widely recognized for their utility in various synthetic applications, particularly in the development of heterocyclic compounds and as intermediates in drug synthesis.

The molecular structure of Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate features a malonate core functional group, which is esterified at both carbonyl positions with ethyl groups. This structural motif provides a versatile platform for further chemical modifications, making it a valuable building block in medicinal chemistry. The presence of an amino group attached to a methylene bridge further enhances its reactivity, enabling participation in condensation reactions and the formation of more complex molecular architectures.

The substituent at the para position of the benzene ring is a key feature of this compound. The 4-iodo-2-methylphenyl moiety introduces both an iodine atom and a methyl group, which can serve as handles for further functionalization. Iodine is particularly interesting in synthetic chemistry due to its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing biaryl systems. These reactions are widely employed in the synthesis of biologically active molecules, including many pharmaceuticals.

The significance of this compound is further underscored by its potential applications in the synthesis of bioactive molecules. Recent studies have highlighted the utility of malonate esters in the preparation of kinase inhibitors, which are critical targets in oncology research. The structural features of Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate make it a promising candidate for designing novel inhibitors targeting specific kinases involved in cancer pathways.

In addition to its role in kinase inhibitor synthesis, this compound has also been explored in the development of antimicrobial agents. The combination of an iodine substituent and an amino group provides a scaffold that can be modified to interact with bacterial enzymes or cell wall components. Such interactions are crucial for developing new antibiotics that can overcome existing resistance mechanisms.

The malonate core is particularly adept at participating in Michael additions and condensation reactions, which are pivotal in constructing more complex heterocyclic frameworks. These frameworks are often found in natural products and pharmaceuticals, making Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate a valuable intermediate for synthetic chemists. Its ability to undergo multiple transformations allows for the exploration of diverse chemical space, facilitating the discovery of new therapeutic agents.

Recent advancements in computational chemistry have also enhanced the utility of this compound. Molecular modeling studies have demonstrated that the presence of both iodine and amino groups can fine-tune the electronic properties of the molecule, making it more receptive to certain types of reactions while repelling others. This selectivity is crucial for optimizing synthetic routes and minimizing unwanted side products.

The use of Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate in combinatorial chemistry has also been explored. By systematically varying reaction conditions and reagents, researchers can generate libraries of derivatives with distinct properties. This approach has been successful in identifying lead compounds for various therapeutic applications, including antiviral and anti-inflammatory agents.

In conclusion, Diethyl 2-(((4-iodo-2-methylphenyl)-amino)methylene)malonate (CAS No. 951006-38-5) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features make it an excellent candidate for designing novel bioactive molecules, particularly those targeting cancer and infectious diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.

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